Cas no 1212814-92-0 (methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• CAS No: 1212814-92-0
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 5828529
• PubChem ID: 165494329
• Update Time: 2025-06-07

methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• 1212814-92-0
• EN300-1164240

• Inchi： 1S/C9H10Cl2N2O2/c1-15-8(14)2-7(12)9-5(10)3-13-4-6(9)11/h3-4,7H,2,12H2,1H3/t7-/m1/s1
• InChI Key： UZJPARCJBAUCCQ-SSDOTTSWSA-N
• SMILES： ClC1C=NC=C(C=1[C@@H](CC(=O)OC)N)Cl

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate

Methyl (3R)-3-Amino-3-(3,5-Dichloropyridin-4-yl)propanoate: An Overview of a Promising Compound (CAS No. 1212814-92-0)

Methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate (CAS No. 1212814-92-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate consists of a chiral center at the carbon atom adjacent to the amino group, which is crucial for its biological activity. The presence of the dichloropyridine moiety further contributes to its pharmacological properties, making it a valuable candidate for drug development.

Recent research findings have highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Moreover, preclinical studies have indicated that methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate possesses significant cytotoxic effects against various cancer cell lines. A study conducted by a team at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The mechanism of action of methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate is not yet fully understood, but recent research has provided some insights. It is believed that the compound interacts with specific cellular targets, such as kinases and transcription factors, to modulate signaling pathways involved in inflammation and cell proliferation. Further studies are needed to fully elucidate these mechanisms and optimize the compound for clinical use.

In addition to its therapeutic potential, methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate has also been investigated for its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-chloro-5-chloropyridine with an appropriate amino acid derivative followed by esterification with methanol. The chiral center is introduced through enantioselective catalysis or resolution techniques to ensure the desired stereochemistry.

Despite its promising potential, further research is needed to fully evaluate the safety and efficacy of methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate in humans. Clinical trials are currently underway to assess its therapeutic benefits and identify any potential side effects. These trials will provide valuable data to guide future drug development efforts.

In conclusion, methyl (3R)-3-amino-3-(3,5-dichloropyridin-4-yl)propanoate (CAS No. 1212814-92-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anti-cancer therapy make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for future drug development.